Cas no 2229472-43-7 (4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine
• CAS No: 2229472-43-7
• MF: C₁₅H₂₀F₃NO
• MW: 287.320614814758
• CID: 5935166
• PubChem ID: 165977083
• Update Time: 2025-10-29

4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine
• EN300-1974117
• 2229472-43-7
• [4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexyl]methanamine

• Inchi： 1S/C15H20F3NO/c1-10-7-11(16)13(12(8-10)20-2)14(9-19)3-5-15(17,18)6-4-14/h7-8H,3-6,9,19H2,1-2H3
• InChI Key： VQMOXYNPTSUUFD-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C(=CC(C)=CC=2OC)F)(CN)CC1)F

Computed Properties

• Exact Mass: 287.14969875g/mol
• Monoisotopic Mass: 287.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine

Introduction to 4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine (CAS No. 2229472-43-7)

4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2229472-43-7, represents a sophisticated molecular architecture that combines fluorine and methoxy substituents with a cyclohexyl backbone, making it a promising candidate for various biochemical applications.

The molecular structure of 4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine incorporates multiple functional groups that contribute to its reactivity and potential biological activity. The presence of two fluorine atoms at the 4-position of the cyclohexyl ring enhances its lipophilicity and metabolic stability, while the methoxy group at the 6-position of the phenyl ring introduces polarity and hydrogen bonding capabilities. These features make the compound an attractive scaffold for drug discovery and development.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The fluorine atoms in 4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine can improve binding affinity to biological targets by increasing electron density and reducing conformational flexibility. This has led to its exploration in the design of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. The combination of lipophilic and hydrophilic moieties in its structure allows it to cross the blood-brain barrier more efficiently, which is a critical requirement for effective CNS drugs. Preclinical studies have suggested that derivatives of this compound may exhibit properties similar to those of known neuroactive agents, making it a valuable candidate for further investigation.

Furthermore, the structural motif of 4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine has been investigated for its potential role in anticancer therapy. The presence of fluorine atoms can enhance the compound's interaction with biological enzymes and receptors involved in tumor growth and progression. Recent research has shown that fluorinated analogs of this structure can inhibit key pathways such as PI3K/Akt and MAPK, which are commonly overexpressed in cancer cells. This makes CAS No. 2229472-43-7 a promising lead compound for developing novel anticancer drugs.

The synthesis of 4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecular framework necessitates specialized synthetic methodologies, such as halogenation reactions and cross-coupling techniques, which are well-established in modern pharmaceutical chemistry. Advances in synthetic chemistry have made it possible to produce this compound with increasing efficiency and scalability.

The pharmacological profile of this compound is still under active investigation, but preliminary data suggest that it may exhibit a range of biological activities depending on the substitution pattern and stereochemistry. The methoxy group at the phenyl ring can participate in hydrogen bonding interactions with biological targets, while the fluoro substituents can influence electronic properties and binding affinity. These factors make CAS No. 2229472-43-7 a versatile scaffold for designing molecules with tailored biological activities.

In conclusion,4,4-difluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclohexylmethanamine (CAS No. 2229472-43-7) represents a structurally complex and functionally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of fluorine and methoxy substituents makes it an attractive candidate for drug discovery efforts aimed at developing novel treatments for neurological disorders, cancer, and other diseases. As research continues to uncover new therapeutic possibilities,this compound is poised to play an important role in future medical advancements.